Cas no 931987-18-7 (3-methyl-N-(3-methylbenzyl)benzamide)
931987-18-7 structure
Product Name:3-methyl-N-(3-methylbenzyl)benzamide
CAS No:931987-18-7
MF:C16H17NO
MW:239.312284231186
CID:2604811
PubChem ID:17614524
Update Time:2025-04-21
3-methyl-N-(3-methylbenzyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- STL114773
- 3-methyl-N-(3-methylbenzyl)benzamide
- 931987-18-7
- AKOS000402132
- starbld0004755
- Z306496762
-
- MDL: MFCD09227869
- Inchi: 1S/C16H17NO/c1-12-5-3-7-14(9-12)11-17-16(18)15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3,(H,17,18)
- InChI Key: IWTWOBQRYAOYPX-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC(C)=C1)NCC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 239.131014166g/mol
- Monoisotopic Mass: 239.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
3-methyl-N-(3-methylbenzyl)benzamide Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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